Cas no 90860-46-1 (Pyrimidine, 4-butoxy-6-methyl-5-nitro-)

• Product Name: Pyrimidine, 4-butoxy-6-methyl-5-nitro-
• CAS No: 90860-46-1
• MF: C₉H₁₃N₃O₃
• MW: 211.217821836472
• CID: 4305846
• Update Time: 2025-05-20

Pyrimidine, 4-butoxy-6-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-butoxy-6-methyl-5-nitro-

• Inchi： 1S/C9H13N3O3/c1-3-4-5-15-9-8(12(13)14)7(2)10-6-11-9/h6H,3-5H2,1-2H3
• InChI Key： NVDMIFYBDWJLBF-UHFFFAOYSA-N
• SMILES： C1=NC(C)=C([N+]([O-])=O)C(OCCCC)=N1

Additional information on Pyrimidine, 4-butoxy-6-methyl-5-nitro-

Comprehensive Analysis of Pyrimidine, 4-butoxy-6-methyl-5-nitro- (CAS No. 90860-46-1): Properties, Applications, and Innovations

The chemical compound Pyrimidine, 4-butoxy-6-methyl-5-nitro- (CAS No. 90860-46-1) is a specialized derivative of the pyrimidine family, a heterocyclic aromatic organic compound with significant relevance in pharmaceutical and agrochemical research. With its unique molecular structure featuring a butoxy group, methyl group, and nitro group, this compound has garnered attention for its potential applications in drug development, material science, and specialty chemicals. This article delves into its properties, synthesis methods, and emerging trends aligned with current scientific and industrial demands.

In recent years, the demand for nitrogen-containing heterocycles like Pyrimidine, 4-butoxy-6-methyl-5-nitro- has surged due to their versatility in designing bioactive molecules. Researchers are particularly interested in its role as a building block for pharmaceuticals, given the pyrimidine core's prevalence in antiviral and anticancer agents. For instance, the nitro group in this compound offers opportunities for further functionalization, enabling the creation of novel derivatives with enhanced therapeutic properties. This aligns with the growing focus on precision medicine and targeted drug delivery systems, where customized molecular structures are critical.

From a synthetic chemistry perspective, the compound's 4-butoxy-6-methyl-5-nitro substitution pattern presents both challenges and opportunities. The butoxy group enhances solubility in organic solvents, making it valuable for reactions requiring non-polar environments. Meanwhile, the methyl group at the 6-position contributes to steric stability, a feature often exploited in catalysis and polymer chemistry. These attributes have sparked interest in its use for advanced material synthesis, particularly in coatings and adhesives where thermal stability and reactivity are paramount.

Environmental and regulatory considerations are also shaping the discourse around Pyrimidine, 4-butoxy-6-methyl-5-nitro-. With increasing emphasis on green chemistry, researchers are exploring solvent-free or low-waste synthesis routes for such compounds. Questions like "How to optimize the yield of 90860-46-1 using microwave-assisted synthesis?" or "What are the biodegradation pathways of nitro-substituted pyrimidines?" reflect the intersection of innovation and sustainability in modern chemical research.

In agrochemical applications, derivatives of Pyrimidine, 4-butoxy-6-methyl-5-nitro- are being investigated for their potential as crop protection agents. The compound's structural motifs mimic those found in natural plant defense molecules, offering a template for developing eco-friendly pesticides. This resonates with the global push toward sustainable agriculture, where reducing synthetic pesticide loads is a priority. Searches for "pyrimidine-based agrochemicals" or "nitroheterocycles in pest control" highlight the industry's proactive engagement with these solutions.

Technological advancements in computational chemistry and AI-driven molecular modeling are further accelerating the exploration of CAS No. 90860-46-1. Predictive algorithms can now simulate the compound's interactions with biological targets, reducing the need for extensive lab trials. This synergy between digital innovation and traditional chemistry is a hot topic, as evidenced by frequent queries like "Can machine learning predict the reactivity of 4-butoxy-6-methyl-5-nitropyrimidine?" or "What databases catalog pyrimidine derivatives for virtual screening?".

In conclusion, Pyrimidine, 4-butoxy-6-methyl-5-nitro- represents a compelling case study in the evolution of functionalized heterocycles. Its multifaceted applications—from life sciences to industrial chemistry—underscore the importance of continued research and collaboration across disciplines. As the scientific community addresses challenges like scalability and environmental impact, this compound is poised to remain a key player in the next generation of high-performance chemicals.